LDC4297

• CAS No.: 1453834-21-3
• Product Name: LDC4297
• Molecular Formula: C23H28N8O
• Molecular Weight: 432.532
• IUPAC Name: 2-piperidin-3-yloxy-8-propan-2-yl-N-[(2-pyrazol-1-ylphenyl)methyl]pyrazolo[1,5-a][1,3,5]triazin-4-amine
• Standard InChI: InChI=1S/C23H28N8O/c1-16(2)19-15-27-31-21(19)28-23(32-18-8-5-10-24-14-18)29-22(31)25-13-17-7-3-4-9-20(17)30-12-6-11-26-30/h3-4,6-7,9,11-12,15-16,18,24H,5,8,10,13-14H2,1-2H3,(H,25,28,29)
• Standard InChIKey: LSGRZENCFIIHNV-UHFFFAOYSA-N
• SMILES: CC(C)C1=C2N=C(N=C(N2N=C1)NCC3=CC=CC=C3N4C=CC=N4)OC5CCCNC5
• Appearance: Solid powder
• Description: LDC4297, also known as LCD044297, is a potent and selective CDK7 inhibitor. LDC4297 exerts broad-spectrum antiviral activity. LDC4297 inhibits CDK7 in vitro in the nano-picomolar range. CDK7 inhibitor LDC4297 is a promising candidate for further antiviral drug development, possibly offering new options for a comprehensive approach to antiviral therapy.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: LDC4297; LDC-4297; LDC 4297; LCD044297; LCD-044297; LCD 044297.
• Reference: 1: Hutterer C, Eickhoff J, Milbradt J, Korn K, Zeitträger I, Bahsi H, Wagner S,; 2: Kelso TW, Baumgart K, Eickhoff J, Albert T, Antrecht C, Lemcke S, Klebl B,
• PubChem Compound: 78161839
• Last Modified: Nov 11 2021